Cas no 832077-48-2 (Ethanone, 2-isothiocyanato-1-(4-oxazolyl)-)

Ethanone, 2-isothiocyanato-1-(4-oxazolyl)- structure
832077-48-2 structure
Product name:Ethanone, 2-isothiocyanato-1-(4-oxazolyl)-
CAS No:832077-48-2
MF:C6H4N2O2S
MW:168.173159599304
CID:677007
PubChem ID:71416151

Ethanone, 2-isothiocyanato-1-(4-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 2-isothiocyanato-1-(4-oxazolyl)-
    • 2-isothiocyanato-1-(1,3-oxazol-4-yl)ethanone
    • 2-Isothiocyanato-1-(1,3-oxazol-4-yl)ethan-1-one
    • DTXSID20835553
    • 832077-48-2
    • Inchi: InChI=1S/C6H4N2O2S/c9-6(1-7-4-11)5-2-10-3-8-5/h2-3H,1H2
    • InChI Key: HPDPMBKBNZZBCA-UHFFFAOYSA-N
    • SMILES: C1=C(N=CO1)C(=O)CN=C=S

Computed Properties

  • Exact Mass: 167.99934855g/mol
  • Monoisotopic Mass: 167.99934855g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 87.6Ų

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